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For researchers, scientists, and drug development professionals, a comprehensive analysis of
the tribological properties of precious metal alloys reveals that platinum alloys offer significantly
higher wear resistance compared to common gold alloys. This finding is critical for applications
demanding high durability and material stability, such as in biomedical implants, electrical
contacts, and high-fidelity scientific instrumentation.

A recent study provides compelling experimental data demonstrating that the volume loss of
950 platinum alloys is up to three times lower than that of 750 palladium-containing white gold
(750AuPd) and approximately twice as low as 585 palladium-containing and nickel-containing
white golds (585AuPd and 585AuNi).[1][2][3] These results, derived from a series of iterative
abrasion, corrosion, and polishing tests, offer quantitative support to the long-held anecdotal
evidence of platinum's superior durability.[1][3]

Comparative Analysis of Wear Resistance

The investigation subjected several common jewelry and industrial alloys to a rigorous testing
protocol designed to simulate long-term wear. The key findings on mass loss, volume loss, and
material hardness are summarized below.
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Total Mass Loss Total Volume Loss ]
. Vickers Hardness
Alloy Composition per Surface Area per Surface Area (HV1)
(mg/cm?) (mm3/cm?)
950 Platinum-
) ~6.5 ~0.32 135
Ruthenium (Pt950Ru)
950 Platinum-Cobalt
~7.5 ~0.37 155
(Pt950C0)
750 Gold-Palladium
~15.5 ~1.03 140
(Au750Pd)
750 Gold-Nickel
] ~11.5 ~0.77 210
(Au750Ni)
585 Gold-Palladium
~12.0 ~0.89 150
(Au585Pd)
585 Gold-Nickel
~13.0 ~0.96 185

(Au585Ni)

Note: Data is approximated from graphical representations in the source study, "Wear
Resistance of Platinum and Gold Alloys: A Comparative Study," for illustrative purposes.

Interestingly, the study found no direct correlation between an alloy's hardness and its wear
resistance.[1][2] For instance, the 750AuNi alloy, despite having the highest hardness (210
HV), exhibited greater volume loss than both platinum alloys, which are considerably softer.
This suggests that other material properties, such as ductility and the specific mechanism of
material displacement, play a more significant role in wear resistance. The primary wear
mechanisms observed were a combination of micro-ploughing, where material is displaced to
the sides of a scratch, and micro-cutting, where material is removed in the form of chips.[1]

Experimental Protocols

To ensure reproducible and comparable results, the study employed a standardized, iterative
testing procedure. Each cycle consisted of abrasion, corrosion, and polishing phases, with
mass loss recorded at each step.
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Abrasion Test

The abrasion test was designed to simulate the effects of contact with hard, sharp particles.
e Apparatus: A rotating barrel containing an abrasive mixture.
e Procedure:

o Samples were placed in the rotating barrel with the abrasive medium.

o The barrel was rotated for a specified duration to induce wear.

o After the cycle, samples were removed, cleaned ultrasonically, and their mass was
recorded.

» Media: A mixture of sand and stone was used to simulate abrasive wear.[2]

Corrosion Test

This test evaluated the alloys' resistance to chemical degradation, which can often accelerate
wear.

e Procedure:
o Following the abrasion test, samples were subjected to a corrosive environment.

o The protocol aimed to assess the impact of elements prone to corrosion, particularly in the
gold alloys containing significant amounts of base metals like nickel, copper, and zinc.[2]

o Results: No measurable mass loss was observed during the corrosion testing cycles for
most alloys, indicating good corrosion resistance under the test conditions. The 585AuNi
alloy was the only one to show significant corrosion.[2][3]

Polishing Test

The polishing test simulated a finer, more prolonged wear process.

e Apparatus: A polishing machine with felt discs.
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e Procedure:
o Samples were polished using a felt disc charged with a diamond suspension.
o The test was conducted for an extended period to measure gradual material loss.
o Mass loss was recorded at set intervals.

» Media: A nutshell media was utilized for the polishing phase.[2]

Visualizing the Experimental Process and
Influencing Factors

To better understand the experimental design and the complex interplay of factors affecting
wear resistance, the following diagrams are provided.
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Iterative experimental workflow for wear resistance testing.
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Key factors influencing the wear resistance of precious metal alloys.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b14352064#comparative-study-of-the-wear-
resistance-of-gold-and-platinum-alloys]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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